Cas no 1289162-91-9 (4-(t-Butyl)-2-isopropoxybenZaldehyde)

• Product Name: 4-(t-Butyl)-2-isopropoxybenZaldehyde
• CAS No: 1289162-91-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6792855
• PubChem ID: 171366665
• Update Time: 2025-06-23

4-(t-Butyl)-2-isopropoxybenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(t-Butyl)-2-isopropoxybenZaldehyde
• 1289162-91-9
• MFCD29121488

• Inchi： 1S/C14H20O2/c1-10(2)16-13-8-12(14(3,4)5)7-6-11(13)9-15/h6-10H,1-5H3
• InChI Key： RQIKYUUCVKKPIZ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=C(C=O)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(t-Butyl)-2-isopropoxybenZaldehyde

4-(t-Butyl)-2-isopropoxybenzaldehyde: A Comprehensive Overview

4-(t-Butyl)-2-isopropoxybenzaldehyde, with the CAS number 1289162-91-9, is a versatile aromatic aldehyde compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure featuring a t-butyl group and an isopropoxy substituent on the benzene ring, exhibits intriguing chemical properties that make it a valuable component in numerous applications. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in fields such as drug discovery, agrochemicals, and advanced materials.

The synthesis of 4-(t-Butyl)-2-isopropoxybenzaldehyde typically involves multi-step organic reactions, often employing Friedel-Crafts alkylation or acylation techniques to introduce the t-butyl and isopropoxy groups onto the benzene ring. The aldehyde functionality is then introduced via oxidation or other selective methods. These synthetic routes have been optimized in recent studies to enhance yield and purity, making the compound more accessible for large-scale production and research purposes.

One of the most notable applications of 4-(t-Butyl)-2-isopropoxybenzaldehyde lies in its use as an intermediate in pharmaceutical chemistry. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecular architectures. For instance, recent research has demonstrated its utility in the synthesis of bioactive compounds targeting specific receptors, such as GPCRs and kinases. The steric bulk provided by the t-butyl group and the electron-donating nature of the isopropoxy substituent contribute to the compound's unique pharmacokinetic properties.

In addition to its role in drug discovery, 4-(t-Butyl)-2-isopropoxybenzaldehyde has found applications in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent studies, where it has shown promise in enhancing crop protection without adverse environmental impacts. The compound's stability under various environmental conditions further underscores its suitability for agricultural applications.

The electronic properties of 4-(t-Butyl)-2-isopropoxybenzaldehyde also make it an interesting candidate for materials science research. Its conjugated aromatic system and substituent effects have been leveraged in the development of novel organic semiconductors and optoelectronic materials. Recent breakthroughs in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer blends or hybrid materials.

From a sustainability perspective, researchers have explored greener synthesis methods for 4-(t-Butyl)-2-isopropoxybenzaldehyde, including the use of biocatalysts and solvent-free reaction conditions. These advancements align with global efforts to reduce environmental footprints while maintaining high-quality standards in chemical manufacturing.

In conclusion, 4-(t-Butyl)-2-isopropoxybenzaldehyde, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As new insights emerge from ongoing studies, this compound is poised to play an even more significant role in shaping future innovations across multiple industries.